(3-Chloro-2-methylphenyl)thiosemicarbazide

• Molecular Formula: C8H10ClN3S
• Molecular Weight: 215.70 g/mol
• IUPAC Name: (3-chloro-2-methylanilino)thiourea
• InChI: InChI=1S/C8H10ClN3S/c1-5-6(9)3-2-4-7(5)11-12-8(10)13/h2-4,11H,1H3,(H3,10,12,13)
• InChI Key: UGFVODHLEUQXMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NNC(=S)N

Description

(3-Chloro-2-methylphenyl)thiosemicarbazide is a useful research compound. Its molecular formula is C8H10ClN3S and its molecular weight is 215.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

19.3 g (0.1 mole) of 3-chloro-2-methylphenylhydrazinehydrochloride were dissolved in 200 ml of absolute ethanol. 11.64 g (0.12 mole) of potassium thiocyanate were added to the solution, and the mixture was heated during reflux for 16 hours. The mixture was then cooled, whereby the product was partially precipitated, and the mixture was subsequently evaporated to dryness by means of a rotating evaporator. The product was recrystallized from 200 ml water and 250 ml methanol, separated by filtration and washed thoroughly with water.